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For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoleyl laurate is an ester of linoleyl alcohol and lauric acid, valued in cosmetic and
pharmaceutical formulations for its emollient, texture-enhancing, and potential drug delivery-
enhancing properties. Its biocompatibility and ability to integrate into the lipid matrix of the skin
make it a versatile ingredient in the development of sophisticated emulsion systems. This
document provides detailed application notes and protocols for the use of linoleyl laurate in
both cosmetic and pharmaceutical emulsions.

Physicochemical Properties and Functions

Linoleyl laurate is a lipophilic ingredient that serves multiple functions in emulsion
formulations. Its primary roles include:

o Emollient: It softens and soothes the skin by forming a protective layer that helps to reduce
water loss.

o Texture Enhancer: It contributes to a smooth, non-greasy feel in creams and lotions,
improving their sensory characteristics.
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o Emulsion Stabilizer: It can help to stabilize emulsions by influencing the viscosity and
interfacial tension of the formulation.[1]

e Penetration Enhancer: As a fatty acid ester, it may facilitate the penetration of active
pharmaceutical ingredients (APIs) through the stratum corneum.

While specific quantitative data for linoleyl laurate is not readily available in the reviewed
literature, its chemical similarity to other fatty acid esters like lauryl laurate suggests it would be
used in comparable concentration ranges.

Typical Value (for related
Property ters) Source
esters

Typical Use Level in Cosmetics 2 - 40% (as Lauryl Laurate)

) Emollient, Texture Enhancer,
Function ] - [1][2]
Emulsion Stabilizer

Solubility 0]]

Application in Cosmetic Emulsions

In cosmetics, linoleyl laurate is utilized to create elegant and effective skincare and makeup
products. Its ability to impart a silky, smooth feel without greasiness makes it a desirable
component in moisturizers, serums, foundations, and hair care products.[2]

Logical Workflow for Cosmetic Emulsion Formulation
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Phase Preparation

Aqueous Phase Emulsification Finalization
(Water, Humectants, Thickeners)
Heat both phases q 3 f q N Add heat-sensitive ingredients 3 q q
o V (e.g,, 70-80°C) Combine phases with homogenization }—> Cool down with gentle stirring }—> (O A, ) Final Cosmetic Emulsion
il Phase

(Linoleyl Laurate, Emulsifiers, Other Oils)

Llpoleyl La.urate interacts with Str".itL.lm (?omeum M Increased Lipid Fluidity and Disruption facilitates Enhanced Drug Permeation Deeper Skin Layers
in Emulsion (Lipid Bilayers)

Prepared Emulsion Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b15551482#application-of-linoleyl-
laurate-in-cosmetic-and-pharmaceutical-emulsions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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